N-benzyl-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-benzyl-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H15ClN2O2/c1-12-16(18(22)20-11-13-7-3-2-4-8-13)17(21-23-12)14-9-5-6-10-15(14)19/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: FWYSCQIJGIRKDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol
• CAS No.: 300377-64-4

Description

N-benzyl-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H15ClN2O2 and its molecular weight is 326.78. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives: The synthesis of various derivatives of oxazole-4-carboxylic acid, including similar compounds to N-benzyl-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide, has been explored. These derivatives have been shown to inhibit blood platelet aggregation, suggesting potential therapeutic applications (Ozaki et al., 1983).

Biological Activities

• Neuroprotective Properties

  Arylisoxazole‐chromenone carboxamides, related to the compound , have been designed and synthesized. These compounds show potential for treating Alzheimer's disease by inhibiting cholinesterase, offering neuroprotection, and chelating metal ions (Saeedi et al., 2020).

• Antimicrobial Agents

  Several derivatives of oxazole-4-carboxamide have been synthesized and shown to possess antimicrobial properties. The compound under discussion could potentially share these properties, making it relevant in the development of new antimicrobial agents (Desai et al., 2007).

Pharmacological Applications

• Potential Anti-inflammatory Effects

  Related compounds to this compound have been studied for their anti-inflammatory properties. These studies suggest a potential role for this compound in the development of new anti-inflammatory drugs (Torres et al., 1999).

• Investigation in Neuroinflammation

  In the context of neuroinflammation, related compounds have been used in PET imaging to study the translocator protein, indicating a potential application in neuroscientific research and diagnostics (Ikawa et al., 2017).